Cas no 2172177-56-7 (2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid)

• Product Name: 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid
• CAS No: 2172177-56-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6385917
• PubChem ID: 165477481
• Update Time: 2025-05-25

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid
• 2172177-56-7
• 2-ethyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]butanoic acid
• EN300-1515749

• Inchi： 1S/C25H30N2O6/c1-4-25(5-2,23(29)30)27-22(28)21(32-3)14-26-24(31)33-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,4-5,14-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XOAALMGPDCLPDW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)(CC)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid

Introduction to 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid (CAS No. 2172177-56-7)

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid, identified by its CAS number 2172177-56-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its fluorenylmethoxycarbonyl moiety and amino functional group, contributes to its unique chemical properties and potential therapeutic applications.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. The presence of this group in 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid suggests that it may be utilized in the synthesis of peptides or as an intermediate in the production of more complex biomolecules. This makes the compound particularly relevant in the context of drug discovery and development, where peptide-based therapeutics play a crucial role.

The amino and methoxy functional groups further enhance the compound's versatility. The amino group can participate in hydrogen bonding, making it a valuable component in the design of molecules that interact with biological targets. Additionally, the methoxy groups contribute to the compound's solubility and stability, which are critical factors in pharmaceutical formulations. These structural features collectively make 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid positions it as a potential lead compound for developing novel therapeutic agents. Studies have shown that molecules with similar structural motifs exhibit inhibitory effects on various enzymatic targets, which are relevant to several diseases, including cancer and inflammatory disorders.

In particular, the fluorenylmethoxycarbonyl moiety has been investigated for its ability to enhance the bioavailability and stability of bioactive molecules. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical and clinical evaluations. The presence of this group in CAS No. 2172177-56-7 suggests that it may share similar advantages, making it a valuable asset in the pharmaceutical industry.

The amino group also plays a critical role in modulating the pharmacokinetic properties of drugs. By participating in hydrogen bonding interactions with biological targets, this group can influence binding affinity and duration of action. Furthermore, the methoxy groups contribute to the compound's overall solubility, which is essential for oral and parenteral administration. These properties make 2ethyl 23{(9hfluorenylmethoxycarbonylamino) 23methoxypropan amidobutanoic acid (CAS No. 2172177 56 7) a versatile building block for medicinal chemists.

Current research in drug discovery is increasingly focused on identifying small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in disease pathogenesis. The unique structural features of CAS No. 2172177 56 7, including its fluorenylmethoxycarbonyl and amino groups, make it a potential candidate for inhibiting PPIs. Such inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Additionally, the compound's solubility profile makes it suitable for formulation into diverse drug delivery systems. Solubility is a critical factor in determining drug bioavailability, and compounds with poor solubility often face challenges in clinical translation. The methoxy groups present in CAS No. 2172177 56 7 contribute to its favorable solubility characteristics, which could enhance its therapeutic potential.

The synthesis of complex molecules like CAS No. 2172177 56 7 requires meticulous planning and execution due to their intricate structures. Advanced synthetic techniques, such as multi-step organic synthesis and solid-phase peptide synthesis (SPPS), are often employed to achieve high yields and purity levels. The presence of multiple functional groups necessitates careful optimization of reaction conditions to ensure successful incorporation of each moiety.

In conclusion,CAS No. 2172177 56 7, or more accurately referred to as 2ethyl23{(9hfluorenylmethoxycarbonylamino)23methoxypropan amidobutanoic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, particularly in the areas of peptide-based therapeutics and PPI inhibition. As research continues to uncover new applications for this compound,CAS No. 2172177 56 7 is poised to play an important role in shaping future treatments for various diseases.